Cas no 1713713-48-4 (2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester)

• Product Name: 2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester
• CAS No: 1713713-48-4
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4811781
• Update Time: 2023-08-19

2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester
• Ethyl 2-(difluoromethyl)-6-methylpyridine-3-carboxylate

• Inchi： 1S/C10H11F2NO2/c1-3-15-10(14)7-5-4-6(2)13-8(7)9(11)12/h4-5,9H,3H2,1-2H3
• InChI Key： NENPKFYVTVFWMS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids